Cas no 1094882-26-4 (5-(1-Chloroethyl)-1,2,3-trimethoxybenzene)

• Product Name: 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene
• CAS No: 1094882-26-4
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• CID: 5735328
• PubChem ID: 43268245
• Update Time: 2025-11-01

5-(1-Chloroethyl)-1,2,3-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• MFCD11625663
• 1094882-26-4
• AKOS009411498
• 5-(1-chloroethyl)-1,2,3-trimethoxybenzene
• F1901-0274
• Benzene, 5-(1-chloroethyl)-1,2,3-trimethoxy-
• 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene

• Inchi： 1S/C11H15ClO3/c1-7(12)8-5-9(13-2)11(15-4)10(6-8)14-3/h5-7H,1-4H3
• InChI Key： OVZIPPGEVQGLDM-UHFFFAOYSA-N
• SMILES： C1(OC)=CC(C(Cl)C)=CC(OC)=C1OC

Computed Properties

• Exact Mass: 230.0709720g/mol
• Monoisotopic Mass: 230.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 304.1±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene

Introduction to 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene (CAS No. 1094882-26-4)

5-(1-Chloroethyl)-1,2,3-trimethoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1094882-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic ethers, characterized by its benzene core substituted with three methoxy groups and a 1-chloroethyl side chain. The unique structural features of this molecule make it a promising candidate for various applications, particularly in medicinal chemistry and synthetic organic chemistry.

The presence of multiple reactive sites in 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene allows for diverse chemical modifications, which has been exploited in the development of novel therapeutic agents. The trimethoxybenzene moiety enhances the lipophilicity and metabolic stability of the compound, while the 1-chloroethyl group provides a handle for further functionalization through nucleophilic substitution reactions. These properties have made it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene. Researchers have been investigating its effects on various biological pathways, particularly those relevant to cancer therapy and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in cell proliferation and differentiation. The trimethoxybenzene scaffold is known to interact with biological targets in a manner that could lead to therapeutic effects.

One of the most compelling aspects of 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene is its potential as a building block for drug discovery. The structural flexibility offered by the combination of methoxy and chloroethyl groups allows chemists to modify its properties systematically. For instance, derivatives of this compound have been synthesized to enhance their solubility or to target specific cellular pathways more effectively. Such modifications are crucial in optimizing drug candidates for clinical trials.

The synthesis of 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trimethoxybenzene core typically begins with the methylation of an appropriately substituted benzene derivative. Subsequent chlorination and alkylation steps introduce the 1-chloroethyl group at the desired position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and selectivity.

From a computational chemistry perspective, the molecular structure of 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic properties and potential interactions with biological targets. The calculated binding affinities and enzyme inhibition constants have helped guide the design of more potent derivatives.

The pharmacokinetic behavior of 5-(1-Chloroethyl)-1,2,3-trimethoxybenzene is another area of active research. Studies using animal models have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are critical for understanding how the compound behaves in vivo and for predicting its potential therapeutic window. Additionally, metabolic stability studies have revealed key pathways through which the compound is processed by enzymes in the body.

In conclusion,5-(1-Chloroethyl)-1,2,3-trimethoxybenzene (CAS No. 1094882-26-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its role as an intermediate in drug synthesis and its potential therapeutic applications make it a subject of considerable interest among researchers worldwide. As further studies continue to uncover new insights into its properties and mechanisms of action,5-(1-Chloroethyl)-1,2,3-trimethoxybenzene is poised to play an increasingly important role in the development of novel treatments for various diseases.